Cas no 2172228-63-4 (5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid)

• Product Name: 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid
• CAS No: 2172228-63-4
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5965452
• PubChem ID: 165504421
• Update Time: 2025-11-01

5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid
• 2172228-63-4
• EN300-1484882
• 5-chloro-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]benzoic acid

• Inchi： 1S/C27H25ClN2O5/c1-27(2,25(33)30-23-12-11-16(28)13-21(23)24(31)32)15-29-26(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,22H,14-15H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： OGUVVKFPOWFXHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid

Comprehensive Overview of 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS No. 2172228-63-4)

The compound 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS No. 2172228-63-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This molecule features a unique combination of functional groups, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a chlorobenzoic acid moiety, and a dimethylpropanamide structure. These characteristics make it a valuable intermediate in peptide synthesis and drug development, particularly in the context of solid-phase peptide synthesis (SPPS) methodologies.

In recent years, the demand for Fmoc-protected amino acid derivatives like 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid has surged due to their critical role in the production of therapeutic peptides. Researchers and pharmaceutical companies are increasingly focusing on peptide-based drugs, which are known for their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend aligns with the growing interest in personalized medicine and biologics, where peptides play a pivotal role.

The structural complexity of 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid underscores its importance in organic chemistry and medicinal chemistry. The Fmoc group is particularly noteworthy, as it is widely used in peptide synthesis due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes the compound an indispensable tool for researchers working on peptide therapeutics, antibody-drug conjugates (ADCs), and other advanced biopharmaceuticals.

Another area where this compound finds application is in the development of protease inhibitors and enzyme substrates. The chlorobenzoic acid moiety can serve as a key pharmacophore in designing inhibitors for various enzymes, making it relevant to research on cancer therapeutics and infectious diseases. Additionally, the dimethylpropanamide group contributes to the compound's stability and solubility, which are critical factors in drug formulation and delivery.

From a synthetic perspective, 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid is often synthesized via multi-step organic reactions, including amidation, esterification, and protection-deprotection strategies. These processes require precise control over reaction conditions to ensure high yield and purity, which are essential for its use in GMP-compliant pharmaceutical manufacturing. The compound's CAS No. 2172228-63-4 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

In the context of green chemistry and sustainable synthesis, researchers are also exploring eco-friendly alternatives for producing Fmoc-protected compounds. This aligns with the broader industry shift toward reducing the environmental impact of chemical synthesis, a topic that resonates with both academic and industrial stakeholders. The compound's potential for scalable synthesis and its compatibility with continuous flow chemistry further enhance its appeal in modern pharmaceutical production.

Given its versatility, 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid is also a subject of interest in computational chemistry and molecular modeling. Researchers utilize density functional theory (DFT) and other computational tools to predict its reactivity, stability, and interactions with biological targets. Such studies are crucial for accelerating the discovery of new drugs and optimizing existing therapeutic agents.

In summary, 5-chloro-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS No. 2172228-63-4) is a multifaceted compound with broad applications in peptide synthesis, drug development, and biochemical research. Its unique structural features and functional groups make it a valuable asset for scientists and manufacturers alike, driving innovation in the life sciences sector. As the demand for peptide-based therapies continues to grow, this compound is poised to remain a cornerstone of modern pharmaceutical chemistry.